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Compound of Interest

Compound Name: Ulotaront hydrochloride

Cat. No.: B1649295

For researchers, scientists, and drug development professionals, ensuring safe handling of
investigational compounds like Ulotaront hydrochloride is paramount. This document
provides essential safety protocols, logistical information, and disposal plans to minimize risk
and ensure a secure laboratory environment.

Compound Overview

Ulotaront hydrochloride is an orally active psychotropic agent under investigation for the
treatment of schizophrenia, generalized anxiety disorder, and major depressive disorder.[1][2] It
functions as a trace amine-associated receptor 1 (TAAR1) and serotonin 5-HT1A receptor
agonist.[3][4][5] While clinical trials have reported it as "generally safe and well-tolerated,"
appropriate precautions for handling a potent, centrally active compound are necessary.[6]
Adverse effects observed in clinical settings have included somnolence, agitation, nausea,
diarrhea, and dyspepsia.[6]

Hazard Identification and Risk Assessment

As a potent bioactive molecule, Ulotaront hydrochloride should be handled with care to avoid
accidental exposure. The primary routes of occupational exposure are inhalation of airborne
powder, dermal contact, and ingestion. While a specific occupational exposure limit (OEL) has
not been established, it is prudent to treat Ulotaront hydrochloride as a hazardous compound
and minimize all potential exposures.
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Personal Protective Equipment (PPE)

The following PPE is recommended for all procedures involving the handling of Ulotaront

hydrochloride powder.

Required Personal Protective Equipment

Task
(PPE)

- Nitrile gloves (double-gloving recommended)-

Disposable gown or lab coat- Safety glasses
Weighing and Aliquoting with side shields or chemical splash goggles-

N95 or higher-rated respirator (if not handled in

a containment enclosure)

- Nitrile gloves- Disposable gown or lab coat-
Solution Preparation Safety glasses with side shields or chemical

splash goggles

General Laboratory Handling - Nitrile gloves- Lab coat- Safety glasses

Engineering Controls

To minimize the risk of inhalation exposure, all handling of Ulotaront hydrochloride powder
should be performed in a certified chemical fume hood or a powder containment balance

enclosure.

Storage and Handling Procedures

Proper storage is crucial to maintain the integrity of the compound and ensure safety.
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Parameter

Guideline

Storage Temperature

Powder: -20°C for long-term storage (years);
4°C for short-term (weeks to months). In
solvent: -80°C (up to 3 months); -20°C (up to 2
weeks).[7]

Storage Conditions

Store in a tightly sealed, light-resistant container

in a dry, well-ventilated area.

Shipping Conditions

Shipped at ambient temperature as a non-

hazardous chemical.[7]

Handling Workflow:
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Ulotaront Hydrochloride Handling Workflow
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Caption: Workflow for the safe handling of Ulotaront hydrochloride.
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Emergency Procedures

In the event of accidental exposure, follow these procedures immediately.

Exposure Type Immediate Action

Remove contaminated clothing. Wash the
Skin Contact affected area thoroughly with soap and water for

at least 15 minutes.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including a respirator. Cover the spill with an
) absorbent material. Collect the material into a
spill sealed container for hazardous waste disposal.
Decontaminate the spill area with a suitable

cleaning agent.

Disposal Plan

All waste contaminated with Ulotaront hydrochloride must be treated as hazardous chemical
waste.

e Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves, gowns) in
a dedicated, labeled hazardous waste container.
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Ligquid Waste: Collect all solutions containing Ulotaront hydrochloride in a labeled, sealed
hazardous waste container.

Disposal: All hazardous waste must be disposed of through a licensed environmental waste
management vendor, in accordance with all federal, state, and local regulations. Do not
dispose of this material down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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